Cas no 1220696-43-4 (3-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1220696-43-4
• MF: C₁₄H₂₀BNO₂
• MW: 245.1251039505
• MDL: MFCD13182162
• CID: 1034003
• PubChem ID: 59535071
• Update Time: 2024-11-03

3-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-Cyclopropyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• AGN-PC-0CZBGF
• AK131940
• KB-31498
• MB12975
• QC-4783
• RL01000
• SureCN2428502
• MFCD13182162
• VYB69643
• 5-CYCLOPROPYLPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• SY256465
• 5-(CYCLOPROPYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• DTXSID30732322
• F19786
• J-512377
• CS-0189749
• SCHEMBL2428502
• A855394
• AKOS015947445
• 1220696-43-4
• Pyridine, 3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Cyclopropylpyridine-3-boronic acid pinacol ester
• PS-12215
• DB-117238

• MDL： MFCD13182162
• Inchi： 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)12-7-11(8-16-9-12)10-5-6-10/h7-10H,5-6H2,1-4H3
• InChI Key： ZEPYWCGUQASUDO-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=CC(=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.1587090g/mol
• Monoisotopic Mass: 245.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų